Cas no 2092440-75-8 (2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester)

• Product Name: 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester
• CAS No: 2092440-75-8
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 5262779
• Update Time: 2025-10-17

2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester

• Inchi： 1S/C6H7NO4/c1-10-6(9)5-7-2-4(3-8)11-5/h2,8H,3H2,1H3
• InChI Key： SIMNPDPAZCVJLC-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C(OC)=O

Additional information on 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester

Comprehensive Overview of 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester (CAS No. 2092440-75-8)

2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester (CAS No. 2092440-75-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both hydroxymethyl and methyl ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for oxazole derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester for its role in designing small-molecule inhibitors and bioconjugates. Its unique chemical properties, such as solubility and reactivity, make it suitable for click chemistry applications, a trending topic in modern synthetic chemistry. This aligns with the growing interest in green chemistry and sustainable synthesis, as the compound can be used to reduce waste and improve reaction efficiency.

The compound's CAS No. 2092440-75-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, spectral data (e.g., NMR, IR), and safety profiles. While it is not classified as hazardous, proper handling protocols are recommended to ensure lab safety. Additionally, its potential applications in catalysis and polymer chemistry are areas of active exploration, addressing the need for innovative materials in industries like electronics and coatings.

Another hot topic linked to 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester is its role in drug delivery systems. With the rise of nanotechnology and targeted therapy, researchers are investigating how this compound can be functionalized to enhance bioavailability and controlled release of active pharmaceutical ingredients (APIs). This aligns with frequent search queries about smart materials and biocompatible polymers, highlighting the compound's interdisciplinary appeal.

From a commercial perspective, suppliers and manufacturers of 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester emphasize its high purity and scalability. The compound's stability under various conditions and compatibility with multi-step synthetic routes make it a preferred choice for custom synthesis projects. FAQs often revolve around bulk availability, storage recommendations, and regulatory compliance, underscoring its industrial significance.

In summary, 2-Oxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester (CAS No. 2092440-75-8) is a multifaceted compound with broad applications in research and development. Its integration into cutting-edge fields like bioconjugation, catalysis, and drug formulation ensures its continued relevance in scientific and industrial communities. As interest in sustainable chemistry and advanced materials grows, this compound is poised to play a pivotal role in future innovations.